Cas no 389630-05-1 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]-)

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]- structure
389630-05-1 structure
Product Name:Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
CAS No:389630-05-1
MF:C28H22FN7O3
MW:523.517788410187
CID:1496939
Update Time:2024-08-24

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
    • 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]-
    • Inchi: 1S/C28H22FN7O3/c29-21-9-8-19(26-32-25(33-34-26)18-7-4-10-30-15-18)23-22(21)20(16-31-23)24(37)28(39)36-13-11-35(12-14-36)27(38)17-5-2-1-3-6-17/h1-10,15-16,31H,11-14H2,(H,32,33,34)
    • InChI Key: FJYBIGAVVCOREV-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C(C1C2=C(NC=1)C(C1N=C(C3=CC=CN=C3)NN=1)=CC=C2F)=O

Computed Properties

  • Exact Mass: 523.17706

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Predicted)
  • Boiling Point: 838.1±75.0 °C(Predicted)
  • PSA: 127.94
  • pka: 7.63±0.40(Predicted)

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-(3-pyridinyl)-1H-1,2,4-triazol-3-yl]-1H-indol-3-yl]oxoacetyl]- Related Literature

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